3,6-dichloro-N-(1-phenyl-1H-1,3-benzodiazol-2-yl)pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(1-phenylbenzimidazol-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C19H12Cl2N4O/c20-13-10-11-16(21)23-17(13)18(26)24-19-22-14-8-4-5-9-15(14)25(19)12-6-2-1-3-7-12/h1-11H,(H,22,24,26)
• InChI Key: QEQBIWFYALRQKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2NC(=O)C4=C(C=CC(=N4)Cl)Cl
• Molecular Formula: C19H12Cl2N4O
• Molecular Weight: 383.2 g/mol

Description

The compound “3,6-dichloro-N-(1-phenyl-1H-1,3-benzodiazol-2-yl)pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyridine ring, a benzodiazole ring, and an amide group. These features suggest that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR and IR spectroscopy, as well as mass spectrometry. These techniques can provide information about the types of bonds and functional groups present in the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the pyridine and benzodiazole rings, as well as the electron-withdrawing effects of the chlorine atoms and the amide group. These features could make the compound reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and aromatic rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The biological activity of this compound would depend on its ability to interact with biological targets. For example, many heterocyclic compounds are known to have antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, especially if it is found to be biologically active.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential applications. This could include studies on its reactivity, biological activity, and potential uses in medicine or other fields.